3-Chloro-1-[4-methoxy-4-(trifluoromethyl)piperidin-1-yl]propan-1-one

• IUPAC Name: 3-chloro-1-[4-methoxy-4-(trifluoromethyl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C10H15ClF3NO2/c1-17-9(10(12,13)14)3-6-15(7-4-9)8(16)2-5-11/h2-7H2,1H3
• InChI Key: ZPENWHWJARPPHL-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCN(CC1)C(=O)CCCl)C(F)(F)F
• Molecular Formula: C10H15ClF3NO2
• Molecular Weight: 273.68 g/mol

Description

3-Chloro-1-[4-methoxy-4-(trifluoromethyl)piperidin-1-yl]propan-1-one, also known as 3-Chloro-1-(4-methoxy-4-trifluoromethylpiperidin-1-yl)propan-1-one (CMPT) is a synthetic organic compound belonging to the class of piperidines. It is a colorless liquid with a pungent odor and is highly volatile. CMPT has a wide range of applications in the fields of pharmaceuticals, biochemistry, and materials science.

Scientific Research Applications

Crystal Structure and Chemical Reactions

• Studies have focused on the structural characterization of related compounds to understand their crystalline forms and potential chemical reactivity. For example, the structural analysis of nitropiperidinoimidazolderivate provides insights into the molecular configuration and hydrogen bonding patterns in the crystalline state, which can be crucial for designing compounds with desired physical and chemical properties (Gzella, Wrzeciono, & Pöppel, 1999).

Pharmacological Applications

• Compounds structurally related to "3-Chloro-1-[4-methoxy-4-(trifluoromethyl)piperidin-1-yl]propan-1-one" have been investigated for their potential pharmacological effects, including as inhibitors of glycine transporters, which are of interest for their role in central nervous system disorders (Yamamoto et al., 2016).
• Another area of research involves the synthesis of novel derivatives for their antiarrhythmic and antihypertensive effects, exploring the adrenolytic properties of these compounds and their impact on cardiovascular health (Malawska et al., 2002).

Drug Design and Synthesis

• The design and synthesis of benzamide derivatives as selective serotonin 4 (5-HT4) receptor agonists for gastrointestinal motility disorders highlight the utility of structurally similar compounds in developing new therapeutic agents (Sonda et al., 2003).
• Additionally, the exploration of anticonvulsant drugs' structural and electronic properties provides valuable information for the rational design of new medications targeting the central nervous system (Georges et al., 1989).